Cas no 1797687-82-1 (2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one
• CAS No: 1797687-82-1
• MF: C₁₇H₂₃Cl₂NO₄S
• MW: 408.339822053909
• CID: 5371587
• Update Time: 2025-05-23

2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenoxy)-1-[4-[(2-methylpropyl)sulfonyl]-1-piperidinyl]ethanone
• 2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C17H23Cl2NO4S/c1-12(2)11-25(22,23)14-5-7-20(8-6-14)17(21)10-24-16-4-3-13(18)9-15(16)19/h3-4,9,12,14H,5-8,10-11H2,1-2H3
• InChI Key： FKRTWANGIAZFTA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(S(CC(C)C)(=O)=O)CC1)COC1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.8±55.0 °C(Predicted)
• pka: -2.64±0.40(Predicted)

Additional information on 2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one

Comprehensive Overview of 2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one (CAS No. 1797687-82-1)

The compound 2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one, identified by its CAS No. 1797687-82-1, is a sophisticated chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenoxy and piperidinyl moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about the optimal conditions for synthesizing 2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one, as well as the challenges associated with its purification. The presence of the sulfonyl group and the piperidine ring introduces complexities in the synthesis, requiring precise control over reaction parameters such as temperature, solvent choice, and catalyst selection. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthetic routes for this compound.

Another area of focus is the biological activity of CAS No. 1797687-82-1. Preliminary studies suggest that this compound exhibits potential as a modulator of specific enzymatic pathways, making it a candidate for further investigation in drug discovery. The dichlorophenoxy segment, in particular, is known for its role in enhancing molecular interactions with biological targets. Researchers are actively exploring its efficacy in various therapeutic applications, though extensive clinical validation is still required.

In the realm of agrochemicals, 2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one has been studied for its potential as a plant growth regulator. The compound's ability to influence physiological processes in plants has led to inquiries about its use in improving crop yields and stress resistance. However, environmental concerns and regulatory scrutiny necessitate thorough toxicity studies and ecotoxicological assessments before any large-scale application.

The physical and chemical properties of CAS No. 1797687-82-1 are also a common point of discussion. Its solubility, stability under various conditions, and compatibility with other chemicals are critical for formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are frequently employed to characterize this compound, ensuring its purity and consistency for research purposes.

As the scientific community continues to explore the potential of 2-(2,4-dichlorophenoxy)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one, questions about its patent status and commercial availability have emerged. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the growing demand from academic and industrial researchers. Additionally, the rise of AI-driven drug discovery has led to increased interest in such molecules, as they serve as valuable building blocks in virtual screening and molecular modeling.

In conclusion, CAS No. 1797687-82-1 represents a fascinating intersection of chemistry and biology, with promising applications in both pharmaceuticals and agrochemicals. Its complex structure and multifaceted properties make it a compelling subject for ongoing research, addressing key questions in synthesis, bioactivity, and environmental impact. As advancements in computational chemistry and sustainable synthesis continue to evolve, this compound is likely to remain a focal point in scientific discourse.